Cas no 1803719-53-0 (Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate)

• Product Name: Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate
• CAS No: 1803719-53-0
• MF: C₁₃H₁₅ClO₃
• MW: 254.709403276443
• CID: 4950161
• Update Time: 2025-06-09

Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate

• Inchi： 1S/C13H15ClO3/c1-3-17-13(16)11-5-4-10(6-9(2)15)12(7-11)8-14/h4-5,7H,3,6,8H2,1-2H3
• InChI Key： POELXNNZNZUTTD-UHFFFAOYSA-N
• SMILES： ClCC1C=C(C(=O)OCC)C=CC=1CC(C)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 278
• XLogP3: 2.2
• Topological Polar Surface Area: 43.4

Additional information on Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate

Comprehensive Overview of Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate (CAS No. 1803719-53-0)

Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate (CAS No. 1803719-53-0) is a specialized organic compound widely recognized for its versatile applications in pharmaceutical intermediates and fine chemical synthesis. This ester derivative, characterized by its chloromethyl and 2-oxopropyl functional groups, plays a pivotal role in modern synthetic chemistry. Researchers and industry professionals frequently search for "Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate uses" or "CAS 1803719-53-0 synthesis methods," highlighting its growing relevance in drug development and material science.

The compound's molecular structure, featuring a benzoate core with reactive substituents, enables diverse chemical transformations. Its chloromethyl group offers a site for nucleophilic substitution, while the 2-oxopropyl moiety allows for further functionalization via condensation or reduction reactions. Recent trends in green chemistry have spurred interest in optimizing its synthesis to minimize environmental impact, aligning with searches like "sustainable synthesis of Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate."

In pharmaceutical research, CAS 1803719-53-0 is often explored as a building block for bioactive molecules. Its structural features are particularly valuable in designing protease inhibitors and kinase modulators, addressing current therapeutic challenges such as antimicrobial resistance. Queries like "Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate in drug discovery" reflect this application-driven demand. Analytical techniques like HPLC and NMR are critical for quality control, ensuring compliance with stringent industry standards.

The compound's stability under controlled conditions makes it suitable for industrial-scale production. However, handling requires adherence to safety protocols, as indicated by searches for "storage guidelines for Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate." Innovations in catalytic processes have improved its yield and purity, responding to the demand for "high-purity CAS 1803719-53-0 suppliers."

Emerging applications in material science, such as polymer cross-linking agents, further expand its utility. Researchers investigating "benzoate derivatives in advanced materials" often encounter this compound. Its compatibility with photopolymerization techniques positions it as a candidate for next-generation coatings and adhesives.

Regulatory compliance remains a key consideration, with manufacturers prioritizing documentation for "Ethyl 3-(chloromethyl)-4-(2-oxopropyl)benzoate safety data." The compound's commercial availability through specialized chemical suppliers meets the needs of global R&D sectors, particularly in North America and Asia-Pacific markets.

Future research directions may explore its enantioselective synthesis or biotechnological production methods, addressing queries like "enzymatic synthesis of CAS 1803719-53-0." As synthetic methodologies evolve, this compound continues to bridge academic innovation and industrial application, solidifying its role in contemporary chemistry.